Cas no 2137638-38-9 (Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel-)

• Product Name: Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel-
• CAS No: 2137638-38-9
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5278050
• Update Time: 2025-06-03

Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel- Chemical and Physical Properties

Names and Identifiers

• Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel-

• Inchi： 1S/C12H22N2O/c1-9-7-14(8-10(9)3-6-13)11(15)12(2)4-5-12/h9-10H,3-8,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： YQUSTJYUYRPZDS-UWVGGRQHSA-N
• SMILES： C(N1C[C@H](C)[C@@H](CCN)C1)(C1(C)CC1)=O

Additional information on Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel-

Comprehensive Overview of Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel- (CAS No. 2137638-38-9)

The compound Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel- (CAS No. 2137638-38-9) is a chiral pyrrolidine derivative with a unique structural framework. Its molecular design incorporates a 1-methylcyclopropyl group and a 2-aminoethyl side chain, which contribute to its potential applications in pharmaceutical research and organic synthesis. The stereochemistry, denoted by (3R,4R), plays a critical role in its biological activity and interaction with target molecules. Researchers are increasingly interested in this compound due to its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral intermediates like Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel- has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's pyrrolidine core is a common motif in bioactive molecules, making it a valuable scaffold for designing novel therapeutics. Its CAS No. 2137638-38-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its rel- prefix indicates the relative configuration, which is essential for understanding its stereochemical properties.

The synthesis of Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel- involves multi-step organic transformations, including enantioselective catalysis and protection-deprotection strategies. Its 2-aminoethyl moiety offers a versatile handle for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in fragment-based drug design, where small molecules are optimized for target binding affinity and pharmacokinetic properties. The compound's 1-methylcyclopropyl group also enhances metabolic stability, a key consideration in drug development.

From a bioactivity perspective, Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel- has garnered attention for its potential role in modulating neurotransmitter receptors and ion channels. Its structural features resemble those of known neuromodulators, making it a candidate for studying neurodegenerative diseases and psychiatric disorders. Researchers are exploring its interactions with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The compound's CAS No. 2137638-38-9 is often cited in patents and publications related to CNS drug discovery, underscoring its commercial and scientific value.

In the context of green chemistry, the synthesis and application of Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel- are being optimized to reduce environmental impact. Innovations such as catalytic asymmetric synthesis and solvent-free reactions are being applied to improve the compound's sustainability profile. This aligns with global efforts to minimize waste and energy consumption in pharmaceutical manufacturing. The compound's pyrrolidine scaffold is also being studied for its potential in biodegradable materials, expanding its utility beyond traditional drug discovery.

In summary, Methanone, [(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl](1-methylcyclopropyl)-, rel- (CAS No. 2137638-38-9) is a multifaceted compound with significant promise in medicinal chemistry and organic synthesis. Its chiral centers, functional groups, and structural versatility make it a valuable tool for researchers tackling challenges in drug design and molecular biology. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing therapeutic innovations and sustainable chemistry.